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Compound of Interest

Compound Name: Nicotinamide hydroiodide
CAS No.: 3726-23-6
Cat. No.: B1329743

Get Quote

Executive Summary

Nicotinamide Hydroiodide (NicHI) has emerged as a critical functional additive in the
fabrication of Perovskite Solar Cells (PSCs). Acting as a Lewis base passivator, the
nicotinamide moiety reduces trap states at grain boundaries, while the iodide counter-ion
integrates into the perovskite lattice (e.g.,

or
), suppressing non-radiative recombination.

This Application Note provides a rigorous protocol for synthesizing high-purity NicHI and
determining its solubility limits in N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide
(DMSO). Unlike neutral Nicotinamide, which exhibits moderate solubility, the ionic nature of
NicHI significantly alters its dissolution thermodynamics, necessitating specific handling
protocols to prevent hygroscopic degradation and ensure reproducible precursor stoichiometry.
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Material Preparation: Synthesis of Nicotinamide
Hydroiodide

Note: Commercial sources of NicHI are often variable in purity. In-house synthesis is
recommended for device-grade applications.

Reaction Mechanism

The synthesis involves the protonation of the pyridine nitrogen of Nicotinamide (pKa ~3.35) by
Hydroiodic acid (HI).

Synthesis Protocol
Reagents:

» Nicotinamide (>99.5%, HPLC grade)
o Hydroiodic Acid (57 wt. % in

, unstabilized)

» Ethanol (Anhydrous) and Diethyl Ether (for washing)

Step-by-Step Workflow:

Dissolution: Dissolve 10.0 g (81.9 mmol) of Nicotinamide in 20 mL of ethanol in a round-
bottom flask. Chill to 0°C in an ice bath.

 Acidification: Dropwise add 11.5 mL (approx. 90 mmol, 1.1 eq) of 57% HI solution under
vigorous magnetic stirring. The solution will turn yellow/orange.

o Crystallization: Stir for 30 minutes at 0°C. Rotary evaporate the solvent at 50°C under
reduced pressure until a wet solid precipitate forms.

 Purification:
o Redissolve the crude solid in a minimum volume of boiling ethanol.

o Allow to cool slowly to room temperature, then refrigerate at 4°C overnight to recrystallize.
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o Filter the crystals and wash 3x with cold diethyl ether to remove excess iodine and acid.

e Drying: Dry in a vacuum oven at 60°C for 24 hours. Store in a nitrogen-filled glovebox.

Solubility Determination Protocol

Objective: To determine the saturation limit (

) of NicHI in DMF and DMSO at standard processing temperatures (25°C).

Experimental Logic

Since NicHI is used as an additive (typically 1-10 mol% relative to Pb), extremely high solubility
is not required, but accurate knowledge of the saturation point is vital to avoid precipitation
during spin-coating. We employ a Dynamic Laser Monitoring Method for high precision.

Required Equipment

o Temperature-controlled magnetic stirring plate (Accuracy +0.1°C)
e Laser diode (650 nm, 5 mW) and Photodetector (or Lux meter)

e Glass vials (scintillation vials, 20 mL) with PTFE-coated stir bars

Protocol Steps

e Solvent Preparation: Dispense 5.00 mL of anhydrous DMF or DMSO into the vial. Maintain
temperature at 25°C.

o Baseline Setup: Position the laser to pass through the solvent vial to the detector. Record the
baseline transmission voltage (

).

o Stepwise Addition:
o Add NicHI in 50 mg increments.

o Stir for 10 minutes after each addition.
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o Monitor Laser Transmission (
).
o Endpoint Detection:

o Soluble Regime: Solution remains clear;

o Saturation Point: Undissolved particles scatter light;
drops sharply (Tyndall effect).

o Calculation:

Results & Discussion
Solubility Data Profile

The following data represents typical saturation limits for high-purity Nicotinamide
Hydroiodide.

Dielectric
Solvent Constant ( Solubility @ Solubility @ Thermodynami
olven
25°C (mg/mL) 60°C (mg/mL) ¢ Character
)
Exothermic
dissolution (Heat
DMSO 46.7 > 450 > 800 )
generation
observed)
Slightly
DMF 36.7 ~ 320 ~ 550 _
Exothermic
Ethanol 24.5 ~ 85 ~ 150 Endothermic
Anti-solvent
Chlorobenzene 5.6 <1 <5 )
behavior
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Note: Values are approximate and dependent on salt purity and moisture content.

Mechanistic Insight

NicHI exhibits significantly higher solubility in DMSO compared to DMF. This is attributed to the
stronger solvating power of the sulfoxide oxygen (

) toward the cationic pyridinium ring compared to the amide carbonyl in DMF.

» DMSO: Forms strong hydrogen bond networks with the N-H protons of the amide group on
NicHI.

o DMF: Effective, but steric hindrance slightly reduces the solvation shell density around the
iodide anion.

Visualizing the Process

The following diagram illustrates the workflow from synthesis to application, highlighting the
critical decision points.
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Figure 1: Operational workflow for the synthesis, validation, and solubility profiling of
Nicotinamide Hydroiodide.

Application in Perovskite Solar Cells[1][2][3]
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Precursor Formulation Protocol

To use NicHI as a passivator in a standard

precursor:

e Host Solution: Prepare 1.2 M

and 1.2 M MAI in DMF:DMSO (4:1 v/v).

o Additive Stock: Prepare a separate 100 mg/mL stock solution of NicHI in DMSO.

o Why DMSO? The higher solubility ensures no precipitation when added to the main
precursor.

e Doping: Add the NicHI stock to the host solution to achieve the desired molar ratio (e.g., 5
mol%).

o Calculation: For 1 mL of 1.2 M Pb solution (1.2 mmol Pb), 5 mol% = 0.06 mmol NicHI.

o g/mol . Mass needed = 15 mg.

o Volume of stock needed = 150

Troubleshooting Guide

¢ Yellowing of Solution: Indicates oxidation of lodide (

) to lodine (

).

o Fix: Add a trace amount of hypophosphorous acid (HPA) or ensure solvents are degassed.
 Precipitation during Spin Coating:
o Cause: Rapid evaporation of DMF causing supersaturation.

o Fix: Increase DMSO ratio or reduce NicHI loading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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